N-(4-bromo-3-fluorophenyl)thian-3-amine

• Molecular Formula: C11H13BrFNS
• Molecular Weight: 290.20 g/mol
• IUPAC Name: N-(4-bromo-3-fluorophenyl)thian-3-amine
• InChI: InChI=1S/C11H13BrFNS/c12-10-4-3-8(6-11(10)13)14-9-2-1-5-15-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key: KVJWZJKINCLPQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CSC1)NC2=CC(=C(C=C2)Br)F

Description

N-(4-Bromo-3-fluorophenyl)thian-3-amine is a substituted aromatic amine featuring a thian-3-amine (a six-membered sulfur-containing heterocycle) linked to a 4-bromo-3-fluorophenyl group. This compound is structurally characterized by halogen substituents (bromo and fluoro) at the 4- and 3-positions of the phenyl ring, respectively. The bromine atom introduces steric bulk and electron-withdrawing effects, while the fluorine atom enhances electronic modulation and metabolic stability, making such derivatives of interest in medicinal chemistry and materials science .

For example, describes the synthesis of triazine-3-carboxamide derivatives via nucleophilic substitution in n-butanol with K₂CO₃ as a base, which could be adapted for this compound .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromo-3-fluorophenyl)thian-3-amine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 4-bromo-3-fluoronitrobenzene.

Reduction: The nitro group is reduced to an amine group using a reducing agent such as iron powder in the presence of hydrochloric acid.

Thian-3-amine Formation: The resulting 4-bromo-3-fluoroaniline is then reacted with thian-3-amine under suitable conditions to form the desired product.

Industrial Production Methods

Industrial production methods for N-(4-bromo-3-fluorophenyl)thian-3-amine may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromo-3-fluorophenyl)thian-3-amine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms on the phenyl ring can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the amine group.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can lead to the formation of various substituted derivatives, while oxidation can yield corresponding oxides.

Scientific Research Applications

N-(4-bromo-3-fluorophenyl)thian-3-amine has several scientific research applications:

Chemistry: It is used as an intermediate in

Biological Activity

N-(4-bromo-3-fluorophenyl)thian-3-amine is a compound that has attracted attention in medicinal chemistry due to its potential biological activities, particularly as an inhibitor in various biological pathways. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and comparisons with related compounds.

Structural Characteristics

N-(4-bromo-3-fluorophenyl)thian-3-amine features a thian (thiophene) ring and an amine functional group, with a bromine and fluorine substitution on the phenyl ring. The molecular formula for this compound is $C_9H_8BrFNS$, which highlights its unique structural properties that may influence its biological interactions.

The biological activity of N-(4-bromo-3-fluorophenyl)thian-3-amine is primarily attributed to its ability to interact with specific enzymes and receptors. Research indicates that this compound can:

• Inhibit Enzymatic Activity : It may inhibit enzymes involved in critical cellular processes, such as inflammation and cancer progression. The presence of halogen substituents (bromine and fluorine) can enhance binding affinity to target enzymes due to their electron-withdrawing effects, which can modify the compound's reactivity and solubility in biological systems.
• Modulate Signal Transduction : By interacting with cellular receptors, the compound may affect signaling pathways that regulate cell growth and proliferation. This modulation can lead to significant antiproliferative effects in cancer cells .

Anticancer Properties

Several studies have highlighted the anticancer potential of N-(4-bromo-3-fluorophenyl)thian-3-amine. For instance, it has been shown to exhibit significant antiproliferative activities against various cancer cell lines, including breast cancer cells (MCF-7 and MDA-MB-231). The compound demonstrated IC50 values in the low nanomolar range, indicating potent activity .

Comparison with Similar Compounds

To understand the uniqueness of N-(4-bromo-3-fluorophenyl)thian-3-amine, it is essential to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
N-(4-chlorophenyl)thian-3-amine	Chlorine substitution on phenyl ring	Moderate anticancer activity
N-(phenyl)thian-3-amine	Lacks halogen substitutions	Lower binding affinity
N-(4-fluorophenyl)thian-3-amine	Fluorine substitution enhances reactivity	Significant enzyme inhibition

The presence of both bromine and fluorine in N-(4-bromo-3-fluorophenyl)thian-3-amine may provide enhanced pharmacological properties compared to these analogs.

Synthesis Methods

The synthesis of N-(4-bromo-3-fluorophenyl)thian-3-amine can be achieved through several methods, including:

• Nucleophilic Substitution Reactions : Utilizing appropriate precursors that contain the thian moiety.
• Electrophilic Aromatic Substitution : Introducing bromine and fluorine groups onto the phenyl ring through controlled reactions.

These synthetic routes are crucial for producing the compound in sufficient quantities for research and potential therapeutic applications.

Case Studies

Recent studies have employed molecular docking techniques to assess the binding affinity of N-(4-bromo-3-fluorophenyl)thian-3-amine with various protein targets involved in cancer progression. For example, docking studies indicated strong interactions with proteins such as dihydrofolate reductase (DHFR), which is essential for DNA synthesis in rapidly dividing cells. The compound's ability to inhibit DHFR suggests a mechanism through which it could exert antiproliferative effects .

Comparison with Similar Compounds

Key Observations :

• Halogen Positioning : The 4-bromo-3-fluoro substitution pattern in the target compound contrasts with 4-bromo-2-methyl in , where steric effects dominate over electronic effects .
• Functional Groups : The presence of a difluoromethyl group in enhances lipophilicity compared to the fluorine atom in the target compound .

Physicochemical Properties and Spectral Data

Available data for structurally related compounds provide insights into expected properties:

Melting Points and Stability

• N-(4-Bromo-3-fluorophenyl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine (): Melting point = 260–262°C, indicating high thermal stability due to aromatic stacking and hydrogen bonding .

Spectroscopic Data

• ¹H NMR : For the oxadiazole analog (), aromatic protons resonate at δ7.35–7.72 ppm, while the NH proton appears as a broad singlet at δ11.31 ppm . In thiane-based analogs, NH protons are typically downfield-shifted due to sulfur’s electron-withdrawing effects.
• ¹³C NMR : The fluorinated carbon in shows a coupling constant J = 242.8 Hz (C-F), consistent with para-substituted fluorine .

IR and Mass Spectrometry

• IR : Strong absorption at ~1642 cm⁻¹ (C=N stretch) in contrasts with thiane’s C-S stretches (~700 cm⁻¹) .
• HRMS : reports [M+H]⁺ at m/z 334.9937, matching the calculated mass for C₁₃H₉BrFN₄O⁺ .